Cas no 1021252-63-0 (3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide)

• Product Name: 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide
• CAS No: 1021252-63-0
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6305079
• PubChem ID: 25881866
• Update Time: 2025-05-20

3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide
• VU0637293-1
• AKOS024500300
• F5147-0768
• 3,5-dimethyl-N-[3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propyl]benzamide
• 1021252-63-0
• 3,5-dimethyl-N-(3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propyl)benzamide

• Inchi： 1S/C20H21N3O2S/c1-14-11-15(2)13-16(12-14)20(25)21-8-4-9-23-19(24)7-6-17(22-23)18-5-3-10-26-18/h3,5-7,10-13H,4,8-9H2,1-2H3,(H,21,25)
• InChI Key： UILMIJVVBGQMTD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCCNC(C2C=C(C)C=C(C)C=2)=O)N=1)=O

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90Ų

Additional information on 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide

3,5-Dimethyl-N-{3-[6-Oxo-3-(Thiophen-2-Yl)-1,6-Dihydropyridazin-1-Yl]Propyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 1021252-63-0, known as 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Structure and Synthesis

The molecular structure of 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide is characterized by a benzamide core with two methyl groups at the 3 and 5 positions of the benzene ring. This core is connected to a propyl chain, which is further linked to a dihydropyridazine ring system. The dihydropyridazine ring contains a thiophene moiety at the 3-position and an oxo group at the 6-position, making it a versatile platform for functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for both academic and industrial applications.

Pharmacological Activity

One of the most exciting aspects of 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}benzamide is its potential as a bioactive molecule. Studies have demonstrated that this compound exhibits significant activity against various enzymes and cellular pathways, making it a promising candidate for drug discovery.

In vitro experiments have shown that the compound interacts with key targets such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways highlights its potential as a therapeutic agent.

Applications in Material Science

Beyond pharmacology, 3,5-dimethyl-N-{3-[6-oxo-3-(thiophen-2-y